Cas no 7146-87-4 (4-Pyrimidinecarboxylic acid, 6-amino-, monohydrate (8CI))

4-Pyrimidinecarboxylic acid, 6-amino-, monohydrate (8CI) structure
7146-87-4 structure
Product Name:4-Pyrimidinecarboxylic acid, 6-amino-, monohydrate (8CI)
CAS No:7146-87-4
MF:C5H7N3O3
MW:157.127380609512
CID:1021427
PubChem ID:45117793
Update Time:2025-04-20

4-Pyrimidinecarboxylic acid, 6-amino-, monohydrate (8CI) Chemical and Physical Properties

Names and Identifiers

    • 4-Pyrimidinecarboxylic acid, 6-amino-, monohydrate (8CI)
    • 6-aminopyrimidine-4-carboxylic acid hydrate
    • 7146-87-4
    • 6-aminopyrimidine-4-carboxylicacidhydrate
    • Inchi: 1S/C5H5N3O2.H2O/c6-4-1-3(5(9)10)7-2-8-4;/h1-2H,(H,9,10)(H2,6,7,8);1H2
    • InChI Key: WFZGHIZLCRXOQY-UHFFFAOYSA-N
    • SMILES: OC(C1C=C(N)N=CN=1)=O.O

Computed Properties

  • Exact Mass: 157.049
  • Monoisotopic Mass: 157.049
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 139
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 90.1A^2
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